Cas no 663955-59-7 (5-ethynyl-2-methoxypyridine)

5-ethynyl-2-methoxypyridine structure
5-ethynyl-2-methoxypyridine structure
Product Name:5-ethynyl-2-methoxypyridine
CAS No:663955-59-7
MF:C8H7NO
MW:133.147281885147
MDL:MFCD10698135
CID:1025624
PubChem ID:21097348
Update Time:2025-04-20

5-ethynyl-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

    • 5-ethynyl-2-methoxy-Pyridine
    • 5-Ethynyl-2-methoxypyridine
    • 2-methoxy-5-ethynyl pyridine
    • Benzenemethanamine,4-ethynyl
    • Benzenemethanamine,4-ethynyl-(9CI)
    • Pyridine, 5-ethynyl-2-methoxy- (9CI)
    • MQHVRXMDMIUWQJ-UHFFFAOYSA-N
    • PYRIDINE, 5-ETHYNYL-2-METHOXY-
    • SY034549
    • 663955-59-7
    • AKOS006302960
    • PB23831
    • SCHEMBL4032168
    • DB-073750
    • J-517481
    • DTXSID20610726
    • AS-34074
    • 5-Ethynyl-2-methoxy pyridine
    • EN300-258075
    • CS-0050494
    • MFCD10698135
    • 5-ethynyl-2-methoxypyridine
    • MDL: MFCD10698135
    • Inchi: 1S/C8H7NO/c1-3-7-4-5-8(10-2)9-6-7/h1,4-6H,2H3
    • InChI Key: MQHVRXMDMIUWQJ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(C#C)=CN=1

Computed Properties

  • Exact Mass: 146.07300
  • Monoisotopic Mass: 133.052763847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • Boiling Point: 196.2±25.0°C at 760 mmHg
  • PSA: 9.23000
  • LogP: 1.87090

5-ethynyl-2-methoxypyridine Security Information

  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P280-P305+P351+P338
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
  • HazardClass:IRRITANT
  • Storage Condition:Sealed in dry,2-8°C

5-ethynyl-2-methoxypyridine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-ethynyl-2-methoxypyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB112884-1 G
5-ethynyl-2-methoxypyridine
663955-59-7 97%
1g
¥ 1,458.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB112884-5 G
5-ethynyl-2-methoxypyridine
663955-59-7 97%
5g
¥ 4,798.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB112884-10 G
5-ethynyl-2-methoxypyridine
663955-59-7 97%
10g
¥ 7,999.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB112884-25 G
5-ethynyl-2-methoxypyridine
663955-59-7 97%
25g
¥ 16,130.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB112884-50 G
5-ethynyl-2-methoxypyridine
663955-59-7 97%
50g
¥ 26,631.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB112884-100 G
5-ethynyl-2-methoxypyridine
663955-59-7 97%
100g
¥ 44,490.00 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
057364-1g
5-ethynyl-2-methoxypyridine
663955-59-7 95%
1g
8128.0CNY 2021-07-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.
057364-250mg
5-ethynyl-2-methoxypyridine
663955-59-7 95%
250mg
2826.0CNY 2021-07-06
abcr
AB453839-250 mg
5-Ethynyl-2-methoxypyridine, 95%; .
663955-59-7 95%
250MG
€151.70 2022-03-01
abcr
AB453839-1 g
5-Ethynyl-2-methoxypyridine, 95%; .
663955-59-7 95%
1g
€331.30 2022-03-01
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